Cas no 674791-95-8 (1-Benzyl-3,3-dimethylpiperazine)

• Product Name: 1-Benzyl-3,3-dimethylpiperazine
• CAS No: 674791-95-8
• MF: C₁₃H₂₀N₂
• MW: 204.311303138733
• MDL: MFCD16305868
• CID: 1115800
• PubChem ID: 59485352
• Update Time: 2025-04-20

1-Benzyl-3,3-dimethylpiperazine Chemical and Physical Properties

Names and Identifiers

• 3,3-dimethyl-1-(phenylmethyl)-Piperazine
• 1-benzyl-3,3-dimethylpiperazine
• 1-Benzyl-3,3-dimethyl-piperazine
• AS-42553
• FT-0762379
• ZBB79195
• CS-0143652
• DTXSID601278866
• EN300-214639
• AKOS014161054
• 3,3-Dimethyl-1-(phenylmethyl)piperazine
• PODCZDOPRYMUSK-UHFFFAOYSA-N
• 674791-95-8
• MFCD16305868
• SCHEMBL3134881
• DA-03734
• 1-Benzyl-3,3-dimethylpiperazine

• MDL： MFCD16305868
• Inchi： 1S/C13H20N2/c1-13(2)11-15(9-8-14-13)10-12-6-4-3-5-7-12/h3-7,14H,8-11H2,1-2H3
• InChI Key： PODCZDOPRYMUSK-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CCNC(C)(C)C1

Computed Properties

• Exact Mass: 204.162648646g/mol
• Monoisotopic Mass: 204.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 15.3Ų